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Compound of Interest

Compound Name: Metiamide

Cat. No.: B374674

Essential Safety and Handling Guide for
Metiamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Metiamide. Adherence to these guidelines is critical for
ensuring personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Metiamide is classified as a hazardous substance. The primary routes of exposure are
inhalation, skin contact, and eye contact. All personnel handling Metiamide must use the
appropriate Personal Protective Equipment (PPE) as outlined below.

GHS Hazard Classification:
o Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1]
o Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[1]

e Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[1]
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o Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.[1]

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specification

Nitrile or other appropriate

material. Change gloves

Hand Protection Chemical-resistant gloves ] ] )
frequently and immediately if
contaminated.

Safety glasses with side Must be worn at all times in the

Eye Protection ) )
shields or goggles handling area.

To be used in conjunction with
i ) goggles when there is a risk of
Face Protection Face shield _
splashing or aerosol

generation.

) Laboratory coat or disposable Should be buttoned and have
Body Protection
gown long sleeves.

Required when handling the

powder outside of a
Respiratory Protection NIOSH-approved respirator containment system (e.g.,

fume hood, glove box) or when

aerosol generation is possible.

Quantitative Safety Data

While there is no established official Occupational Exposure Limit (OEL) from regulatory bodies
such as OSHA or NIOSH for Metiamide, a surrogate OEL can be estimated based on available
toxicological data to provide a quantitative measure for risk assessment and control.
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Parameter Value Species Route Reference

LD50 (Lethal

2.2016 mol/kg Rat Oral [2]
Dose, 50%)

Estimated

~5 ug/ms N/A Inhalation Calculated
Surrogate OEL

Note on Surrogate OEL Calculation: The surrogate OEL was estimated using the oral LD50
value in rats and applying a series of uncertainty factors to account for interspecies and
intraspecies variability, and to convert from an oral dose to an airborne concentration. This
value should be used as a guideline for containment and handling procedures.

Operational Plan for Safe Handling

A systematic approach is crucial for the safe handling of Metiamide powder. The following
step-by-step protocol should be followed:

3.1. Preparation and Engineering Controls:

» Designated Area: All handling of Metiamide powder should be conducted in a designated
area, such as a chemical fume hood or a glove box, to minimize exposure.

» Ventilation: Ensure adequate ventilation and that the containment system is functioning
correctly before beginning work.

» Equipment: All equipment, including balances, spatulas, and weighing papers, should be
dedicated for use with Metiamide or thoroughly cleaned after use.

3.2. Weighing and Aliquoting:
« Don PPE: Before handling, put on all required PPE as specified in the table above.

o Tare Container: Place a tared, sealed container on the analytical balance inside the

containment unit.

o Transfer Powder: Carefully transfer the required amount of Metiamide powder to the

container using a spatula. Avoid creating dust.
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» Seal and Clean: Securely seal the container. Decontaminate the spatula and any other
utensils used with an appropriate solvent (e.g., 70% ethanol) and wipe dry.

e Clean Work Surface: Decontaminate the work surface within the containment unit.
3.3. Solution Preparation:

e Solvent Addition: In the containment unit, add the desired solvent to the sealed container
with the Metiamide powder.

o Dissolution: Agitate the container to dissolve the powder. Sonication may be used if
necessary.

o Transfer: Once dissolved, the solution can be handled outside of the containment unit with
appropriate PPE (gloves, lab coat, eye protection).

Disposal Plan
Metiamide and any contaminated materials must be disposed of as hazardous waste.
e Solid Waste:

o Collect all solid waste contaminated with Metiamide (e.g., weighing papers, used gloves,
disposable gowns) in a dedicated, sealed, and clearly labeled hazardous waste container.

o This includes any surplus Metiamide powder.
e Liquid Waste:

o Collect all liquid waste containing Metiamide in a sealed and labeled hazardous waste
container.

o As Metiamide contains a thiourea group, it should not be disposed of down the drain.
Thiourea compounds are classified as hazardous waste.

e Decontamination:
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o All non-disposable equipment and surfaces should be decontaminated with an appropriate
solvent. The cleaning materials (e.g., wipes) should be disposed of as solid hazardous
waste.

e Waste Pickup:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office.

Safe Handling Workflow
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Caption: Workflow for the safe handling of Metiamide powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b374674#personal-protective-equipment-for-handling-
metiamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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